Cas no 2228322-77-6 (5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole)

• Product Name: 5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole
• CAS No: 2228322-77-6
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5947016
• PubChem ID: 165694751
• Update Time: 2025-05-25

5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole
• EN300-1978249
• 2228322-77-6

• Inchi： 1S/C7H9ClN2O/c1-4-6(5-3-11-5)7(8)10(2)9-4/h5H,3H2,1-2H3
• InChI Key： PANJJXZJIYLEHW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1CO1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.4Ų

Additional information on 5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

Comprehensive Overview of 5-Chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228322-77-6)

The compound 5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228322-77-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a chloro group, methyl groups, and an oxirane (epoxide) moiety, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer and inflammation.

In recent years, the search for epoxide-containing compounds has surged due to their reactivity and utility in click chemistry and covalent inhibitor design. The presence of the oxirane ring in 5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole allows for selective ring-opening reactions, enabling the creation of diverse derivatives. This property aligns with the growing trend of fragment-based drug discovery, where modular building blocks are essential for optimizing drug candidates. Additionally, the compound’s pyrazole scaffold is a common motif in kinase inhibitors, a hot topic in oncology research.

From an industrial perspective, CAS No. 2228322-77-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring eco-friendly methods to produce such intermediates. The compound’s stability under mild conditions makes it a candidate for catalytic asymmetric synthesis, a technique widely searched in academic and industrial circles. Questions like "How to optimize the yield of epoxide-containing pyrazoles?" or "What are the latest catalytic systems for pyrazole functionalization?" reflect the compound’s relevance in modern organic chemistry.

Another area of interest is the compound’s potential role in agrochemical innovation. Pyrazole derivatives are known for their herbicidal and insecticidal properties, and the introduction of an oxirane group could enhance their bioactivity. This aligns with the global demand for next-generation crop protection agents, as farmers and manufacturers seek solutions to combat pesticide resistance. Searches for "pyrazole-based agrochemicals" or "epoxide modifications in pesticides" highlight the intersection of this compound with agricultural advancements.

Analytical characterization of 5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structure, especially given the compound’s sensitivity to moisture and heat. Researchers frequently inquire about "Best practices for handling air-sensitive pyrazoles" or "Spectroscopic benchmarks for epoxide-containing heterocycles," underscoring the need for precise protocols in handling and analysis.

In summary, 5-chloro-1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228322-77-6) represents a compelling case study in the convergence of medicinal chemistry, sustainable synthesis, and agrochemical development. Its multifaceted applications and structural features make it a valuable subject for ongoing research, addressing both scientific curiosity and industrial needs. As the field evolves, this compound is likely to remain a focal point for innovations in heterocyclic chemistry and beyond.